Cas no 625437-32-3 (N-(3,4-dimethoxyphenyl)methylcyclopropanamine)

• Product Name: N-(3,4-dimethoxyphenyl)methylcyclopropanamine
• CAS No: 625437-32-3
• Molecular Formula: C₁₂H₁₇NO₂
• Molecular Weight: 207.268883466721
• MDL: MFCD07408142
• CID: 2154375
• PubChem ID: 4719991

N-(3,4-dimethoxyphenyl)methylcyclopropanamine Properties

Names and Identifiers

• N-(3,4-dimethoxybenzyl)cyclopropanamine
• N-(3,4-dimethoxyphenyl)methylcyclopropanamine
• N-Cyclopropyl-3,4-dimethoxybenzenemethanamine
• EN300-33129
• DTXSID001254614
• Cyclopropyl-(3,4dimethoxybenzyl)amine
• AKOS000131829
• F8888-0662
• 625437-32-3
• Cyclopropyl-(3,4-dimethoxybenzyl)amine
• Cyclopropyl-(3,4-dimethoxy-benzyl)-amine
• N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine
• DB-335030
• SCHEMBL696157
• CS-0302477
• ORZRHMRDNOCKDU-UHFFFAOYSA-N

• MDL： MFCD07408142
• InChIKey： ORZRHMRDNOCKDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NO2/c1-14-11-6-3-9(7-12(11)15-2)8-13-10-4-5-10/h3,6-7,10,13H,4-5,8H2,1-2H3

Computed Properties

• Exact Mass: 207.125928785Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 207.125928785Da
• Heavy Atom Count: 15
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes